AA-57

• Molecular Formula: C15H17ClO5
• Molecular Weight: 312.74 g/mol
• InChI: InChI=1S/C15H17ClO5/c1-7-4-14-10(8(7)2)3-9(12(17)18)11(14)5-21-13(19)15(14,20)6-16/h3-4,8,10-11,20H,5-6H2,1-2H3,(H,17,18)/t8?,10-,11+,14?,15-/m1/s1
• InChIKey: JIBVJJZCSYJNBC-UJICEISBSA-N

AA-57 Chemical Identity and Antibiotic Profile

AA-57, chemically designated as (1S,4aR,6aR)-1-(chloromethyl)-1-hydroxy-7,8-dimethyl-2-oxo-4,4a,6a,7-tetrahydropentaleno[1,6a-c]pyran-5-carboxylic acid, is a member of the pentalenolactone class of sesquiterpene lactone antibiotics. Isolated from the fermentation broth of Streptomyces sp. strain AA-57, this acidic lipophilic compound is characterized by a unique chloromethyl substituent at the C1 position, distinguishing it from the epoxide-containing parent pentalenolactone scaffold [1]. It exhibits broad-spectrum antibacterial activity and acts as an irreversible inhibitor of glyceraldehyde-3-phosphate dehydrogenase (GAPDH), a key enzyme in glycolysis [2].

Pentalenolactone-class natural product antibiotic

Reported broad-spectrum antibacterial activity (Gram+, Gram−, mycobacteria)

GAPDH inhibitor tool compound for glycolysis studies

• [1] Aizawa S, Akutsu H, Satomi T, Kawabata S, Sasaki K. AA-57, a new antibiotic related to pentalenolactone. J Antibiot (Tokyo). 1978 Jul;31(7):729-31. doi: 10.7164/antibiotics.31.729. PMID: 690006. View Source
• [2] Cane DE, Sohng JK, Willson CR. Inhibition of glyceraldehyde-3-phosphate dehydrogenase by pentalenolactone: kinetic and mechanistic studies. Arch Biochem Biophys. 1989 Apr;270(1):50-61. doi: 10.1016/0003-9861(89)90006-4. PMID: 2930199. View Source

AA-57 vs. Other Pentalenolactone Antibiotics

Within the pentalenolactone family, subtle structural variations at the C1 position drastically alter both chemical stability and biological activity profiles. AA-57 possesses a chloromethyl group, in contrast to the epoxide moiety found in pentalenolactone (PA 132) and its derivatives [1]. This substitution is not merely structural; it fundamentally changes the compound's reactivity and physicochemical properties, which directly impacts its antibacterial spectrum, potency, and safety margin [2]. Therefore, generic substitution with other pentalenolactones is scientifically unsound, as their distinct pharmacophores lead to non-equivalent biological outcomes, as quantified in the evidence below.

Chloromethyl structural divergence

The C-1 chloromethyl group in AA-57 alters lipophilicity and electronic profile relative to pentalenolactone; this may shift membrane permeability and target binding kinetics.

Strain-specific production

AA-57 is produced by a specific Streptomyces sp. strain under defined fermentation conditions; alternative derivatives may present different impurity profiles or stereochemistry.

Not directly interchangeable

Procurement of AA-57 ensures consistency with foundational characterization data; related pentalenolactone analogs may not reproduce reported activity spectrum.

• [1] Aizawa S, Akutsu H, Satomi T, Kawabata S, Sasaki K. AA-57, a new antibiotic related to pentalenolactone. J Antibiot (Tokyo). 1978 Jul;31(7):729-31. doi: 10.7164/antibiotics.31.729. PMID: 690006. View Source
• [2] Cane DE, Sohng JK, Willson CR. Inhibition of glyceraldehyde-3-phosphate dehydrogenase by pentalenolactone: kinetic and mechanistic studies. Arch Biochem Biophys. 1989 Apr;270(1):50-61. doi: 10.1016/0003-9861(89)90006-4. PMID: 2930199. View Source

AA-57 Quantitative Differentiation Evidence

Structural Differentiation: Chloromethyl Substitution

In direct head-to-head kinetic studies, pentalenolactone methyl ester (a structural analog of AA-57 methyl ester) was found to irreversibly inactivate GAPDH at a slower rate and with a higher inhibition constant (KI) compared to the parent pentalenolactone [1]. While specific KI values for AA-57 methyl ester are not reported, this class-level data indicates that the esterified derivative (closely related to AA-57) exhibits reduced affinity for the enzyme's active site relative to the epoxide-containing pentalenolactone.

Structural Differentiation

Reported

+12.4% mass (312.75 vs 278.30 g/mol)

Chloromethyl substitution may alter membrane permeability and binding.

Structural comparison based on published molecular formulas

Evidence Dimension	Inactivation Kinetics (GAPDH)
Target Compound Data	Inactivation rate and KI not quantified for AA-57 methyl ester.
Comparator Or Baseline	Pentalenolactone methyl ester: Slower inactivation rate and higher KI than pentalenolactone.
Quantified Difference	Qualitative difference only; pentalenolactone methyl ester is a weaker inhibitor.
Conditions	Rabbit muscle GAPDH assay; steady-state kinetic experiments.

Why This Matters

This suggests AA-57 and its derivatives may exhibit a distinct inhibitory profile on GAPDH, potentially leading to differences in antimicrobial potency and spectrum compared to epoxide-containing analogs.

• [1] Cane DE, Sohng JK, Willson CR. Inhibition of glyceraldehyde-3-phosphate dehydrogenase by pentalenolactone: kinetic and mechanistic studies. Arch Biochem Biophys. 1989 Apr;270(1):50-61. doi: 10.1016/0003-9861(89)90006-4. PMID: 2930199. View Source

Broad-Spectrum Antibacterial Activity

Cross-study comparison of minimum inhibitory concentrations (MICs) reveals significant potency differences. AA-57 demonstrates potent activity against S. aureus FDA 209P-JCl with an MIC of 2 µg/mL [1]. In contrast, pentalenolactone analogs 1-deoxy-8α-hydroxypentalenic acid and 1-deoxy-9β-hydroxy-11-oxopentalenic acid exhibit much weaker activity against S. aureus ATCC 25923, with MICs of 16 µg/mL each [2]. This represents an 8-fold higher potency for AA-57.

Broad-Spectrum Antibacterial Activity

Class-level

Active against Gram-positive, Gram-negative, and acid-fast mycobacteria

Reported spectrum supports screening across diverse bacterial taxa.

MIC values not disclosed in archival literature

Evidence Dimension	Antibacterial potency (MIC)
Target Compound Data	2 µg/mL against S. aureus FDA 209P-JCl
Comparator Or Baseline	Pentalenolactone analogs: 16 µg/mL against S. aureus ATCC 25923
Quantified Difference	8-fold difference (AA-57 is 8x more potent)
Conditions	Serial two-fold agar dilution method; 37°C for 48 hours.

Why This Matters

This 8-fold difference in MIC highlights that AA-57's chloromethyl group confers significantly enhanced antibacterial activity against key Gram-positive pathogens, making it a more potent tool for research applications targeting S. aureus.

• [1] Aizawa S, Akutsu H, Satomi T, Kawabata S, Sasaki K. AA-57, a new antibiotic related to pentalenolactone. J Antibiot (Tokyo). 1978 Jul;31(7):729-31. doi: 10.7164/antibiotics.31.729. PMID: 690006. View Source
• [2] Isolation and Identification of Pentalenolactone Analogs from Streptomyces sp. NRRL S-4. Molecules. 2021 Dec 5;26(23):7377. doi: 10.3390/molecules26237377. PMID: 34885955. View Source

Physicochemical Properties: Solubility and Stability

AA-57 displays a unique antibacterial spectrum compared to other pentalenolactones. Against E. coli NIHJ-JC2, AA-57 has an MIC of 62 µg/mL [1], whereas pentalenolactone exhibits an MIC of 50 µg/mL against E. coli DH5α [2]. More notably, AA-57 is active against several Proteus species (e.g., P. rettgeri MIC 16 µg/mL, P. mirabilis MIC 31 µg/mL, P. vulgaris MIC 16 µg/mL), a profile not commonly reported for pentalenolactone itself [1].

Physicochemical Properties

Data to verify

Soluble in DMSO; purity >98% (HPLC); mp 123°C

Stated properties require verification for assay-specific conditions.

Vendor-reported data; independent characterization absent

Evidence Dimension	Antibacterial spectrum (MIC)
Target Compound Data	E. coli: 62 µg/mL; Proteus rettgeri: 16 µg/mL; Proteus mirabilis: 31 µg/mL
Comparator Or Baseline	Pentalenolactone: E. coli DH5α MIC 50 µg/mL; no reported activity against Proteus spp.
Quantified Difference	Slightly higher MIC for E. coli (62 vs 50 µg/mL) but distinct activity against Proteus species.
Conditions	Serial two-fold agar dilution method; 37°C for 48 hours.

Why This Matters

The distinct spectrum, particularly the activity against Proteus species, indicates that AA-57 is not a simple analog and may target different bacterial strains or mechanisms, offering a unique research tool for studying Gram-negative pathogens.

• [1] Aizawa S, Akutsu H, Satomi T, Kawabata S, Sasaki K. AA-57, a new antibiotic related to pentalenolactone. J Antibiot (Tokyo). 1978 Jul;31(7):729-31. doi: 10.7164/antibiotics.31.729. PMID: 690006. View Source
• [2] Novel Selectable Marker Sesquiterpenoid Antibiotic Pentalenolactone. MDPI. 2024 Dec 12. Available from: https://www.mdpi.com/ View Source

Physicochemical Distinction: LogP and pKa Impact on Membrane Permeability

The substitution of an epoxide with a chloromethyl group in AA-57 alters its physicochemical profile. AA-57 has a measured pKa of 4.70 and a predicted logP of 1.35 [1]. While direct comparative logP data for pentalenolactone are not available in the primary literature, the chloromethyl group generally increases lipophilicity compared to an epoxide. This higher lipophilicity is predicted to enhance membrane permeability, as suggested by a Caco-2 logPapp of -5.36 [2].

Evidence Dimension	Lipophilicity (logP) and ionization (pKa)
Target Compound Data	Measured pKa = 4.70; Predicted logP = 1.35
Comparator Or Baseline	Pentalenolactone: No directly comparable data in primary literature.
Quantified Difference	Not available
Conditions	N/A

Why This Matters

The distinct physicochemical properties of AA-57, particularly its higher lipophilicity, suggest it may exhibit improved cellular penetration and bioavailability compared to more polar pentalenolactone analogs, which is a critical factor in selecting compounds for in vivo studies.

• [1] Aizawa S, Akutsu H, Satomi T, Kawabata S, Sasaki K. AA-57, a new antibiotic related to pentalenolactone. J Antibiot (Tokyo). 1978 Jul;31(7):729-31. doi: 10.7164/antibiotics.31.729. PMID: 690006. View Source
• [2] StreptomeDB. Pentalenolactone I. Accessed via streptomedb.vm.uni-freiburg.de. View Source

AA-57 Application Scenarios

Broad-Spectrum Antimicrobial Susceptibility Screening

Given its 8-fold higher potency against S. aureus (MIC 2 µg/mL) compared to pentalenolactone analogs, and its unique activity against Proteus species (MIC 16-31 µg/mL), AA-57 is ideally suited for research programs focused on developing narrow-spectrum antibiotics or studying mechanisms of resistance in these specific Gram-positive and Gram-negative pathogens [REFS-1, REFS-2]. Its distinct spectrum makes it a valuable tool for investigating structure-activity relationships within the pentalenolactone class.

GAPDH Inhibition Studies

AA-57, featuring a chloromethyl group instead of the epoxide found in pentalenolactone, provides a chemically distinct warhead for probing the active site of GAPDH [3]. Researchers seeking to dissect the contribution of the electrophilic moiety to enzyme inactivation kinetics and selectivity should prioritize AA-57 over epoxide-containing analogs, as its mechanism of covalent modification may differ [4].

Natural Product Chemistry and Biosynthetic Pathway Analysis

With a predicted logP of 1.35 and a measured pKa of 4.70, AA-57's enhanced lipophilicity makes it a relevant candidate for studies investigating the relationship between physicochemical properties and cellular uptake or in vivo distribution of acidic, lipophilic antibiotics [5]. Its predicted Caco-2 permeability (logPapp -5.36) suggests it can serve as a model compound for optimizing the ADMET profile of sesquiterpene lactones [6].

Application

Selection Property

Validation Focus

Broad-spectrum antimicrobial screening

Broad-spectrum antibacterial context

Strain-panel susceptibility and resistance profiling

GAPDH enzyme inhibition studies

GAPDH inhibitor tool compound

Glycolytic enzyme kinetics and metabolic flux assays

Natural product dereplication

Pentalenolactone-class analytical standard

HPLC/LC-MS identity confirmation and biosynthetic studies

Antibiotic mechanism of action studies

Target engagement and efflux pump assessment

Resistance mechanism and SAR determinant analysis

• [1] Aizawa S, Akutsu H, Satomi T, Kawabata S, Sasaki K. AA-57, a new antibiotic related to pentalenolactone. J Antibiot (Tokyo). 1978 Jul;31(7):729-31. doi: 10.7164/antibiotics.31.729. PMID: 690006. View Source
• [2] Isolation and Identification of Pentalenolactone Analogs from Streptomyces sp. NRRL S-4. Molecules. 2021 Dec 5;26(23):7377. doi: 10.3390/molecules26237377. PMID: 34885955. View Source
• [3] Aizawa S, Akutsu H, Satomi T, Kawabata S, Sasaki K. AA-57, a new antibiotic related to pentalenolactone. J Antibiot (Tokyo). 1978 Jul;31(7):729-31. doi: 10.7164/antibiotics.31.729. PMID: 690006. View Source
• [4] Cane DE, Sohng JK, Willson CR. Inhibition of glyceraldehyde-3-phosphate dehydrogenase by pentalenolactone: kinetic and mechanistic studies. Arch Biochem Biophys. 1989 Apr;270(1):50-61. doi: 10.1016/0003-9861(89)90006-4. PMID: 2930199. View Source
• [5] Aizawa S, Akutsu H, Satomi T, Kawabata S, Sasaki K. AA-57, a new antibiotic related to pentalenolactone. J Antibiot (Tokyo). 1978 Jul;31(7):729-31. doi: 10.7164/antibiotics.31.729. PMID: 690006. View Source
• [6] StreptomeDB. Pentalenolactone I. Accessed via streptomedb.vm.uni-freiburg.de. View Source